Cas no 2172129-32-5 (6-amino-5-(2-chloro-6-fluorophenyl)-2-(dimethylamino)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-5-(2-chloro-6-fluorophenyl)-2-(dimethylamino)-3,4-dihydropyrimidin-4-one
• CAS No: 2172129-32-5
• MF: C₁₂H₁₂ClFN₄O
• MW: 282.701284408569
• CID: 5800233
• PubChem ID: 165721283
• Update Time: 2025-05-23

6-amino-5-(2-chloro-6-fluorophenyl)-2-(dimethylamino)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-(2-chloro-6-fluorophenyl)-2-(dimethylamino)-3,4-dihydropyrimidin-4-one
• EN300-1452269
• 2172129-32-5

• Inchi： 1S/C12H12ClFN4O/c1-18(2)12-16-10(15)9(11(19)17-12)8-6(13)4-3-5-7(8)14/h3-5H,1-2H3,(H3,15,16,17,19)
• InChI Key： HVDAPZFKVKNWGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(NC(=NC=1N)N(C)C)=O)F

Computed Properties

• Exact Mass: 282.0683669g/mol
• Monoisotopic Mass: 282.0683669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.7Ų

Additional information on 6-amino-5-(2-chloro-6-fluorophenyl)-2-(dimethylamino)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 6-amino-5-(2-chloro-6-fluorophenyl)-2-(dimethylamino)-3,4-dihydropyrimidin-4-one (CAS No. 2172129-32-5)

The compound 6-amino-5-(2-chloro-6-fluorophenyl)-2-(dimethylamino)-3,4-dihydropyrimidin-4-one (CAS No. 2172129-32-5) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chloro-fluorophenyl moiety and a dimethylamino group, this molecule exhibits promising potential in drug discovery and development. Researchers are particularly interested in its applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this pyrimidinone derivative, especially due to their role in addressing drug-resistant pathogens and chronic diseases. The presence of both amino and dimethylamino functional groups in its structure makes it a valuable scaffold for medicinal chemistry optimization. Many researchers are investigating whether this compound could serve as a precursor for next-generation therapeutics in oncology or infectious diseases, which are among the most searched topics in biomedical literature today.

The 2-chloro-6-fluorophenyl substituent in this molecule is particularly noteworthy, as fluorinated aromatic compounds continue to dominate pharmaceutical development due to their enhanced metabolic stability and membrane permeability. This characteristic has made CAS No. 2172129-32-5 a subject of numerous structure-activity relationship (SAR) studies, with scientists exploring how modifications to its core structure might improve bioavailability or target selectivity - key concerns in modern drug design.

From a synthetic chemistry perspective, the preparation of 6-amino-5-(2-chloro-6-fluorophenyl)-2-(dimethylamino)-3,4-dihydropyrimidin-4-one involves sophisticated multi-step organic synthesis protocols. Current literature suggests that researchers are optimizing its production through microwave-assisted synthesis and green chemistry approaches, reflecting the pharmaceutical industry's growing emphasis on sustainable manufacturing processes. These methodologies are frequently searched by chemistry professionals looking for efficient synthetic routes to complex heterocycles.

The compound's potential applications extend beyond human medicine. In agrochemical research, its structural features suggest possible utility as a crop protection agent, particularly given the increasing demand for novel pesticide alternatives with improved environmental profiles. The chloro-fluoro substitution pattern may contribute to pest resistance management strategies, a hot topic in agricultural science as farmers worldwide grapple with evolving pest resistance challenges.

Analytical characterization of CAS No. 2172129-32-5 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for confirming the compound's purity and structure, especially when it's being considered for preclinical development. The growing availability of automated characterization platforms has made such analyses more accessible, a development closely followed by analytical chemists searching for high-throughput screening solutions.

In the context of intellectual property, several patents have emerged covering derivatives of 6-amino-5-(2-chloro-6-fluorophenyl)-2-(dimethylamino)-3,4-dihydropyrimidin-4-one, indicating its commercial potential. Pharmaceutical companies are actively investigating this chemical space, particularly for undrugged targets in various disease pathways. This aligns with current industry focus on first-in-class therapeutics, a frequently searched term among drug development professionals.

The stability profile of this compound under various pH conditions and its solubility characteristics are subjects of ongoing research, as these factors critically influence formulation development. With the pharmaceutical industry's increasing adoption of computational prediction tools, many researchers are combining experimental data with in silico modeling to accelerate the development of derivatives based on this core structure.

From a regulatory perspective, while CAS No. 2172129-32-5 itself is not currently approved for therapeutic use, its structural features suggest it would be subject to standard ADMET evaluation protocols if developed further. The compound's molecular weight and lipophilicity parameters fall within ranges typically considered favorable for drug candidates, making it an interesting subject for medicinal chemistry optimization studies.

As research into personalized medicine advances, compounds like 6-amino-5-(2-chloro-6-fluorophenyl)-2-(dimethylamino)-3,4-dihydropyrimidin-4-one may gain additional significance. Their potential for targeted delivery systems and combination therapies aligns well with current treatment paradigms. This connection to precision medicine, one of the most searched healthcare topics today, underscores the compound's relevance in contemporary biomedical research.

The scientific literature reveals growing interest in the metabolic pathways associated with this class of compounds, particularly regarding their potential drug-drug interactions. Such investigations are crucial for understanding the compound's safety profile and possible therapeutic indices, key considerations that frequently appear in pharmacology-related searches.

In conclusion, 6-amino-5-(2-chloro-6-fluorophenyl)-2-(dimethylamino)-3,4-dihydropyrimidin-4-one (CAS No. 2172129-32-5) represents an intriguing case study in modern heterocyclic chemistry with significant potential across multiple applications. Its development trajectory reflects broader trends in rational drug design and sustainable chemistry, making it a compound worth watching as research progresses. The numerous unanswered questions about its optimal applications ensure it will remain a subject of active investigation and frequent scientific inquiry in the coming years.